Cas no 57744-11-3 (Oxirane, 2-eicosyl-)

• Product Name: Oxirane, 2-eicosyl-
• CAS No: 57744-11-3
• MF: C₂₂H₄₄O
• MW: 324.584167480469
• CID: 372974
• PubChem ID: 93787
• Update Time: 2025-04-19

Oxirane, 2-eicosyl- Chemical and Physical Properties

Names and Identifiers

• Oxirane, 2-eicosyl-
• 2-icosyloxirane
• icosyloxirane
• 57744-11-3
• NS00052597
• EINECS 260-926-8
• DTXSID70973338
• SCHEMBL4611562

• Inchi： 1S/C22H44O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-22-21-23-22/h22H,2-21H2,1H3
• InChI Key： MDJCCLDIFSDFTH-UHFFFAOYSA-N
• SMILES： O1CC1CCCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 324.33942
• Monoisotopic Mass: 324.339216
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 19
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.6
• Topological Polar Surface Area: 12.5

Experimental Properties

• Density: 0.856
• Boiling Point: 390.8°Cat760mmHg
• Flash Point: 151.2°C
• Refractive Index: 1.458
• PSA: 12.53